Cas no 2169656-08-8 (3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile)

• Product Name: 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile
• CAS No: 2169656-08-8
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 6340903
• PubChem ID: 165506171
• Update Time: 2025-07-10

3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile
• 3-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-3-oxopropanenitrile
• 2169656-08-8
• EN300-1268888

• Inchi： 1S/C9H10N2O2S/c1-6-8(3-5-12)14-9(11-6)7(13)2-4-10/h12H,2-3,5H2,1H3
• InChI Key： JLTSFUNPDDLDJC-UHFFFAOYSA-N
• SMILES： S1C(C(CC#N)=O)=NC(C)=C1CCO

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile

Introduction to 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile (CAS No. 2169656-08-8)

3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile, with the CAS number 2169656-08-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a hydroxyethyl group and a methyl substituent, contribute to its distinct chemical and biological properties.

The hydroxyethyl group in 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile plays a crucial role in enhancing its solubility and bioavailability. This functional group can form hydrogen bonds with biological macromolecules, thereby facilitating interactions with target proteins or enzymes. The methyl substituent, on the other hand, can influence the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can protect neurons from oxidative stress and apoptosis by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile may have potential applications in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

In terms of synthetic routes, several methods have been developed to prepare 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-oxopropanenitrile. One efficient approach involves the condensation of 2-aminothiazole with an appropriate nitrile derivative in the presence of a base. This method yields high purity products with good yields, making it suitable for large-scale production.

The future prospects for 3-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-3-o xopropanenitrile are promising. Ongoing clinical trials are evaluating its efficacy and safety in human subjects for various indications. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses and exhibits dose-dependent pharmacological effects.

In conclusion, 3 -5-(2-hydroxyethyl)-4-methyl -1 , 3 -th iaz ol - 2 - yl - 3 - oxop rop an en i tr ile (CAS No. 2169656 -08 -8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action and clinical applications will undoubtedly contribute to our understanding of its full potential.